3-Oxo-2-(pyridin-4-yl)butanenitrile
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Overview
Description
3-Oxo-2-(pyridin-4-yl)butanenitrile is a chemical compound with the molecular formula C9H8N2O . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring attached to a butanenitrile chain with a ketone functional group . The molecular weight of this compound is 160.18 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 160.18 . More specific physical and chemical properties were not found in the search results .Scientific Research Applications
Synthesis and Catalysis
- Synthesis of Heterocyclic Compounds : 3-Oxo-2-(pyridin-4-yl)butanenitrile is used as a precursor for synthesizing various heterocyclic compounds, contributing significantly to organic synthesis and medicinal chemistry (Fadda, Abdel‐Galil, & Elattar, 2015).
- Catalysis in Organic Reactions : It plays a role in catalyzing one-pot, three-component reactions, indicating its usefulness in streamlined chemical synthesis processes (Zhang et al., 2016).
Material Science and Supramolecular Chemistry
- Formation of Dinuclear Structures : In material science, it's involved in the formation of dinuclear structures, contributing to the development of new materials with potential applications (Najafi, Amini, & Ng, 2012).
- Designing Metal Complexes : This compound is used in the synthesis of various metal complexes, furthering our understanding of coordination chemistry (Nikovsky et al., 2020).
Pharmaceutical and Biological Applications
- Drug Development : It has been utilized in the synthesis of compounds with potential pharmacological activities, such as antiviral properties (Saxena, Sikotra, & Mashelkar, 2011).
- Bioactive Compound Synthesis : The compound is integral in the synthesis of bioactive compounds that may have applications in cancer treatment and other medical fields (Jayarajan et al., 2019).
Chemical Reactivity and Properties
- Studying Chemical Reactivity : Research on this compound also involves exploring its reactivity and properties, which aids in the understanding of chemical behavior and reaction mechanisms (Ali, Elsayed, & Abdalghfar, 2010).
Advanced Applications in Fluorophore Synthesis
- Development of Fluorophores : It's used in the development of environmentally sensitive fluorophores, indicating its role in advanced material science and sensing technologies (Hussein, El Guesmi, & Ahmed, 2019).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-oxo-2-pyridin-4-ylbutanenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-7(12)9(6-10)8-2-4-11-5-3-8/h2-5,9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSTSWVHFTIEIAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C#N)C1=CC=NC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
126769-98-0 |
Source
|
Record name | 3-oxo-2-(pyridin-4-yl)butanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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